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Compound of Interest

Compound Name: 5,7-Dibromo-1-indanone

Cat. No.: B1591057

This guide provides a detailed protocol for the safe and compliant disposal of 5,7-Dibromo-1-
indanone, a halogenated organic compound frequently used in synthetic chemistry and drug
development. Adherence to these procedures is critical not only for regulatory compliance but
also for ensuring the safety of laboratory personnel and protecting the environment. The
principles outlined here are grounded in established safety standards from regulatory bodies
like the Occupational Safety and Health Administration (OSHA) and the Environmental
Protection Agency (EPA).

Section 1: Hazard Identification & Risk Assessment

Before handling any chemical, a thorough understanding of its potential hazards is essential.
5,7-Dibromo-1-indanone is a brominated aromatic ketone. While specific toxicological data for
this exact compound is limited, its structure and the data from analogous brominated
compounds necessitate careful handling.

The primary hazard classification for this compound is as a halogenated organic substance.
This classification is the single most important factor determining its disposal pathway.[1][2]
Compounds in this category require specific disposal methods due to the environmental and
health risks they pose if managed improperly. The combustion of halogenated materials can
produce acidic gases (such as hydrogen bromide), which require specialized incineration
facilities equipped with scrubbers.[3][4]

Based on Safety Data Sheets (SDS) for similar compounds like 5-Bromo-1-indanone and 6-
Bromo-1-indanone, it is prudent to assume that 5,7-Dibromo-1-indanone may cause skin
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irritation, serious eye irritation, and potential respiratory irritation.[5]

Table 1: Physicochemical Properties of 5,7-Dibromo-1-indanone

Property Value Source
CAS Number 923977-18-8 [6]
Molecular Formula CoHeBr20 [6]
Molecular Weight 289.95 g/mol [6]
Physical Form Solid [6]
Melting Point 143-147 °C [6]

| Hazard Classification| Acute Toxicity 4 (Oral) |[6] |

Section 2: The Core Principle: Waste Segregation

The cornerstone of compliant chemical waste management is rigorous segregation. Mixing
different waste categories not only creates safety hazards but also significantly increases
disposal costs and environmental liability.

The Causality Behind Segregation: 5,7-Dibromo-1-indanone waste must never be mixed with
non-halogenated organic waste. The reason is chemical: standard incinerators used for non-
halogenated solvents are not equipped to handle the corrosive acid gases produced by burning
bromine-containing compounds. Therefore, all waste containing 5,7-Dibromo-1-indanone—
whether it's the pure compound, contaminated consumables, or solutions—must be designated
as Halogenated Organic Waste.[1][2]

The following workflow diagram illustrates the critical decision-making process for waste
segregation in the laboratory.
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Caption: Waste Segregation Workflow for 5,7-Dibromo-1-indanone.

Section 3: Standard Operating Procedure (SOP) for
Disposal

This SOP provides a step-by-step methodology for the collection and disposal of waste
containing 5,7-Dibromo-1-indanone. This procedure should be incorporated into your
laboratory's Chemical Hygiene Plan as required by OSHA.[7][8]

Step 1: Required Personal Protective Equipment (PPE) Before handling the chemical or its
waste, ensure you are wearing the appropriate PPE:

+ Eye Protection: Safety glasses with side shields or chemical splash goggles.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A standard laboratory coat.

Step 2: Waste Container Selection and Preparation

o Select a Compatible Container: Use a designated hazardous waste container that is leak-
proof and has a secure, screw-top lid.[9][10] Glass bottles are often suitable for this type of
waste. Ensure the container is in good condition.

o Location: The waste container should be kept at or near the point of generation, in a
designated Satellite Accumulation Area (SAA), such as a fume hood or a secondary
containment tray.[10]

Step 3: Labeling the Waste Container Proper labeling is a critical compliance requirement.

e Timing: The container must be labeled before the first addition of waste.[4]

e Content: The label must include:

o The words "Hazardous Waste".

o The full chemical name(s) of the contents: "Waste 5,7-Dibromo-1-indanone”. Do not use
abbreviations or chemical formulas.[4] If it is a solution, list all components and their
approximate percentages.

o Aclear indication of the associated hazards (e.g., "Toxic," "Irritant").

Step 4: Transferring Waste

e Solid Waste: Use a dedicated spatula or scoop to transfer solid 5,7-Dibromo-1-indanone
into the waste container.

o Contaminated Labware: Items like gloves, weighing paper, or pipette tips that are
contaminated with the compound should be placed in a designated solid waste stream, often
a lined container or bag specifically for "Halogenated Solid Waste."
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» Solutions: If the waste is in a solvent, transfer the liquid carefully using a funnel to prevent
spills.

» Container Management: Keep the waste container closed at all times except when actively
adding waste.[4][9] This minimizes the release of vapors and prevents spills.

Step 5: Temporary Storage in the Laboratory (SAA)
o Store the sealed and labeled waste container in its designated SAA.

o Ensure the storage area is away from heat, ignition sources, and incompatible materials like
strong acids, bases, or oxidizing agents.[5][9]

e Do not accumulate excessive amounts of waste. Adhere to your institution's limits for waste
volume and storage time (e.g., regulations may limit storage to 90 days).[10]

Step 6: Arranging for Final Disposal

» Contact your institution's Environmental Health & Safety (EHS) office to schedule a pickup
for the full waste container.

o Waste must be transported and disposed of by a licensed hazardous waste disposal facility.
[10][11] Under no circumstances should this chemical waste be poured down the drain or
placed in the regular trash.[2][5]

Section 4: Emergency Procedures for Spills

In the event of a small spill of solid 5,7-Dibromo-1-indanone:

Alert Personnel: Notify others in the immediate area.

Isolate: Restrict access to the spill area.

Protect Yourself: Wear your standard PPE (lab coat, gloves, eye protection).

Contain and Clean: Gently sweep up the solid material and place it into a properly labeled
hazardous waste container for disposal.[5] Avoid creating dust.[5]
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o Decontaminate: Wipe the area with an appropriate solvent and paper towels. Place the used
cleaning materials into the solid hazardous waste stream.

e Report: Report the spill to your laboratory supervisor or EHS department, following your
institution's policy.

Section 5: Regulatory Compliance Overview

The procedures in this guide are designed to comply with key federal regulations:

e OSHA 29 CFR 1910.1450: "Occupational exposure to hazardous chemicals in laboratories”
(The Laboratory Standard) mandates the creation of a Chemical Hygiene Plan to protect
employees.[8] Your lab's specific procedures for handling and disposing of this compound
should be part of your plan.

» Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery
Act (RCRA), the EPA regulates all stages of hazardous waste management, from generation
to final disposal.[12] Classifying 5,7-Dibromo-1-indanone as a halogenated organic waste
is a primary step in complying with RCRA.

By following this guide, researchers, scientists, and drug development professionals can
ensure the safe, responsible, and compliant disposal of 5,7-Dibromo-1-indanone, fostering a
culture of safety and environmental stewardship within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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